Cas no 102783-20-0 (4,7,10,13,16,19-Docosahexaen-1-ol,(4Z,7Z,10Z,13Z,16Z,19Z)-)

• Product Name: 4,7,10,13,16,19-Docosahexaen-1-ol,(4Z,7Z,10Z,13Z,16Z,19Z)-
• CAS No: 102783-20-0
• MF: C₂₂H₃₄O
• MW: 314.504766941071
• CID: 125238
• PubChem ID: 53422271
• Update Time: 2024-11-04

4,7,10,13,16,19-Docosahexaen-1-ol,(4Z,7Z,10Z,13Z,16Z,19Z)- Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16,19-Docosahexaen-1-ol,(4Z,7Z,10Z,13Z,16Z,19Z)-
• cis-4,7,10,13,16,19-Docosahexaenol
• docosa-4,7,10,13,16,19-hexaen-1-ol
• DTXSID70698039
• FT-0623915
• 102783-20-0

• Inchi： 1S/C22H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23/h3-4,6-7,9-10,12-13,15-16,18-19,23H,2,5,8,11,14,17,20-22H2,1H3
• InChI Key： ABXNPXZSLCLSEO-UHFFFAOYSA-N
• SMILES： OCCCC=CCC=CCC=CCC=CCC=CCC=CCC

Computed Properties

• Exact Mass: 314.26112
• Monoisotopic Mass: 314.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 6
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 6.4

Experimental Properties

• Refractive Index: 1.515
• PSA: 20.23
• LogP: 6.45660